Cas no 17759-28-3 (4-Methoxy-6-phenylpyrimidine)

• Product Name: 4-Methoxy-6-phenylpyrimidine
• CAS No: 17759-28-3
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 4826804
• Update Time: 2025-06-14

4-Methoxy-6-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-phenylpyrimidine
• 4-methoxy-6-phenyl-pyrimidine
• 4-Phenyl-6-methoxypyrimidine
• 4-Methoxy-6-phenylpyrimidine

• Inchi： 1S/C11H10N2O/c1-14-11-7-10(12-8-13-11)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： PNXKFXWZBRFACU-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C2C=CC=CC=2)=NC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 2.2
• Topological Polar Surface Area: 35

Additional information on 4-Methoxy-6-phenylpyrimidine

Comprehensive Overview of 4-Methoxy-6-phenylpyrimidine (CAS No. 17759-28-3): Properties, Applications, and Industry Insights

4-Methoxy-6-phenylpyrimidine (CAS No. 17759-28-3) is a specialized organic compound belonging to the pyrimidine family, a class of heterocyclic aromatic compounds widely utilized in pharmaceuticals, agrochemicals, and material science. With its unique molecular structure featuring a methoxy group at the 4-position and a phenyl ring at the 6-position, this compound has garnered significant attention for its potential applications in drug discovery and organic synthesis. Researchers and industry professionals often search for terms like "4-Methoxy-6-phenylpyrimidine synthesis", "CAS 17759-28-3 applications", and "pyrimidine derivatives in medicinal chemistry", reflecting its relevance in modern scientific endeavors.

The growing interest in 4-Methoxy-6-phenylpyrimidine aligns with broader trends in green chemistry and sustainable synthesis. As industries seek eco-friendly alternatives, this compound's potential as a building block for biodegradable materials and catalysts has become a hot topic. Recent studies highlight its role in metal-organic frameworks (MOFs) and photocatalysis, addressing frequent search queries such as "pyrimidine-based MOFs" and "heterocyclic compounds in energy storage". Its moderate solubility in organic solvents like ethanol and dichloromethane further enhances its versatility in laboratory settings.

From a pharmaceutical perspective, 4-Methoxy-6-phenylpyrimidine serves as a key intermediate for designing kinase inhibitors and antiviral agents. The pyrimidine core is a privileged scaffold in drug development, frequently appearing in FDA-approved medications. This connection explains why searches for "pyrimidine drugs 2023" and "small molecule therapeutics" often lead to discussions about this compound. Analytical techniques such as HPLC purification and NMR characterization are critical for ensuring its purity, a concern reflected in common queries like "CAS 17759-28-3 purity standards".

In material science, the compound's π-conjugated system makes it valuable for developing organic semiconductors and luminescent materials. With the rise of flexible electronics and OLED technology, researchers increasingly investigate its electrochemical properties and thermal stability—topics frequently searched alongside terms like "aromatic heterocycles for optoelectronics". The compound's melting point (typically 110-112°C) and molecular weight (212.24 g/mol) are essential parameters for these applications, often documented in technical datasheets.

Quality control of 4-Methoxy-6-phenylpyrimidine remains a critical discussion point, particularly regarding chromatographic analysis and spectroscopic identification. Laboratories emphasize the importance of GC-MS validation and residual solvent testing, addressing frequent concerns about "batch-to-batch consistency" in fine chemical production. The compound's stability under inert atmospheres and sensitivity to moisture are also key considerations for storage, as seen in searches for "handling pyrimidine derivatives".

Emerging research explores the compound's potential in covalent organic frameworks (COFs) and supramolecular chemistry, areas generating substantial academic interest. This aligns with trending searches for "designer molecular architectures" and "functional organic materials". As synthetic methodologies advance—particularly microwave-assisted synthesis and flow chemistry—the production scalability of 4-Methoxy-6-phenylpyrimidine continues to improve, reducing costs for industrial adopters.

The safety profile of 4-Methoxy-6-phenylpyrimidine follows standard laboratory precautions, with particular attention to personal protective equipment (PPE) and ventilation systems. While not classified as hazardous under normal conditions, proper waste disposal procedures are essential, reflecting common regulatory queries like "chemical disposal protocols". Material Safety Data Sheets (MSDS) provide detailed guidance on handling, satisfying searches for "CAS 17759-28-3 safety data".

In conclusion, 4-Methoxy-6-phenylpyrimidine (CAS No. 17759-28-3) represents a versatile compound bridging multiple scientific disciplines. Its applications span from pharmaceutical intermediates to advanced materials, addressing contemporary challenges in healthcare and renewable energy. As research progresses, this pyrimidine derivative will likely play an increasingly prominent role in solving real-world problems through innovative chemistry.